Cas no 40091-68-7 (4-propan-2-ylsulfanylbutan-2-one)

4-propan-2-ylsulfanylbutan-2-one structure
40091-68-7 structure
Product Name:4-propan-2-ylsulfanylbutan-2-one
CAS No:40091-68-7
MF:C7H14OS
MW:146.250461101532
CID:925300
PubChem ID:315917
Update Time:2025-04-19

4-propan-2-ylsulfanylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-propan-2-ylsulfanylbutan-2-one
    • 4-(isopropylthio)butan-2-one
    • 4-isopropylsulfanyl-butan-2-one
    • 4-isopropylthio-2-butanone
    • AC1L7SQE
    • NSC242974
    • 40091-68-7
    • (2-propylsulfanylmethyl)propan-2-one
    • SCHEMBL11816302
    • DTXSID70311392
    • 4-[(Propan-2-yl)sulfanyl]butan-2-one
    • NSC-242974
    • Inchi: 1S/C7H14OS/c1-6(2)9-5-4-7(3)8/h6H,4-5H2,1-3H3
    • InChI Key: WJGCRTLUSNTDNV-UHFFFAOYSA-N
    • SMILES: S(CCC(C)=O)C(C)C

Computed Properties

  • Exact Mass: 146.07662
  • Monoisotopic Mass: 146.076536
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4
  • XLogP3: 1.3

Experimental Properties

  • Density: 0.94
  • Boiling Point: 209.2°C at 760 mmHg
  • Flash Point: 79.3°C
  • Refractive Index: 1.458
  • PSA: 17.07
  • LogP: 2.10710
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